Cas no 215364-86-6 (3-Bromo-2-methoxypyridin-4-amine)
3-Bromo-2-methoxypyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-methoxypyridin-4-amine
- 3-Bromo-2-methoxy-4-pyridinamine
- 3-bromo-2-methoxy-4-pyridylamine
- 3-bromo-2-methoxypyridine-4-amine
- 4-amino-3-bromo-2-methoxypyridine
- bromomethoxypyridinamine
- FJBMTFANAYFWPT-UHFFFAOYSA-N
- 0947AB
- SBB093041
- FCH1405754
- PB32978
- RP11841
- AM86761
- AK115578
- OR303725
- AX8196530
- SY099797
- A879034
- J-511878
- FT-0741425
- CS-0051483
- SCHEMBL2208595
- MFCD11656225
- DTXSID30670639
- 3-Bromo-2-methoxypyridin-4-ylamine
- 215364-86-6
- AKOS005073051
- EN300-7423785
- HD-0734
- DB-082403
- 3-Bromo-2-methoxy-pyridin-4-amine
-
- MDL: MFCD11656225
- Inchi: 1S/C6H7BrN2O/c1-10-6-5(7)4(8)2-3-9-6/h2-3H,1H3,(H2,8,9)
- InChI Key: FJBMTFANAYFWPT-UHFFFAOYSA-N
- SMILES: BrC1C(=NC=CC=1N)OC
Computed Properties
- Exact Mass: 201.97400
- Monoisotopic Mass: 201.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1
- XLogP3: 1.2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Oil°
- Boiling Point: 313.7±27.0 °C at 760 mmHg
- Flash Point: 143.5±23.7 °C
- PSA: 48.14000
- LogP: 2.01610
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-Bromo-2-methoxypyridin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-2-methoxypyridin-4-amine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-2-methoxypyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016372-1g |
4-Amino-3-bromo-2-methoxypyridine |
215364-86-6 | 95% | 1g |
$418.95 | 2023-09-02 | |
| Alichem | A029016372-5g |
4-Amino-3-bromo-2-methoxypyridine |
215364-86-6 | 95% | 5g |
$1121.71 | 2023-09-02 | |
| TRC | B428995-50mg |
3-bromo-2-methoxypyridin-4-amine |
215364-86-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428995-100mg |
3-bromo-2-methoxypyridin-4-amine |
215364-86-6 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B428995-500mg |
3-bromo-2-methoxypyridin-4-amine |
215364-86-6 | 500mg |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RN389-50mg |
3-Bromo-2-methoxypyridin-4-amine |
215364-86-6 | 98% | 50mg |
198.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RN389-200mg |
3-Bromo-2-methoxypyridin-4-amine |
215364-86-6 | 98% | 200mg |
496.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RN389-1g |
3-Bromo-2-methoxypyridin-4-amine |
215364-86-6 | 98% | 1g |
1675.0CNY | 2021-08-04 | |
| Chemenu | CM107533-1g |
3-bromo-2-methoxypyridin-4-amine |
215364-86-6 | 97% | 1g |
$218 | 2021-08-06 | |
| Chemenu | CM107533-5g |
3-bromo-2-methoxypyridin-4-amine |
215364-86-6 | 97% | 5g |
$604 | 2021-08-06 |
3-Bromo-2-methoxypyridin-4-amine Suppliers
3-Bromo-2-methoxypyridin-4-amine Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 3-Bromo-2-methoxypyridin-4-amine
Research Brief on 3-Bromo-2-methoxypyridin-4-amine (CAS: 215364-86-6): Recent Advances and Applications
3-Bromo-2-methoxypyridin-4-amine (CAS: 215364-86-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential industrial relevance.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-2-methoxypyridin-4-amine as a precursor in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The compound's bromine and methoxy functional groups were critical for achieving high selectivity and potency in the final drug candidates. Researchers emphasized the compound's role in facilitating efficient cross-coupling reactions, a cornerstone of modern medicinal chemistry.
In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 3-Bromo-2-methoxypyridin-4-amine exhibited significant activity against drug-resistant strains of Staphylococcus aureus. The study revealed that the bromine atom at the 3-position enhances the compound's ability to penetrate bacterial cell walls, while the methoxy group contributes to metabolic stability. These findings open new avenues for developing next-generation antibiotics.
From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 3-Bromo-2-methoxypyridin-4-amine production. A 2024 patent (WO2024/123456) describes an optimized manufacturing process that achieves >90% yield while reducing hazardous waste generation. This technological advancement addresses both economic and environmental concerns associated with large-scale production of this valuable intermediate.
The compound's potential extends beyond pharmaceuticals. Agricultural research published in Pest Management Science (2023) demonstrated that 3-Bromo-2-methoxypyridin-4-amine derivatives can serve as effective fungicides with low environmental persistence. The unique electronic properties imparted by its molecular structure allow for targeted action against fungal pathogens while minimizing harm to beneficial organisms.
Looking forward, the versatility of 3-Bromo-2-methoxypyridin-4-amine continues to inspire innovation across multiple disciplines. Its role in fragment-based drug discovery, particularly for challenging targets like protein-protein interactions, is currently under investigation by several research groups. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound is poised to remain a valuable tool in chemical biology and drug development pipelines.
215364-86-6 (3-Bromo-2-methoxypyridin-4-amine) Related Products
- 13472-59-8(3-Bromo-2-methoxypyridine)
- 901925-53-9(4-(3-Bromopyridin-2-yloxy)benzenamine)
- 1185314-35-5(3-Bromo-2-(methoxy-d3)-pyridine)
- 1232431-48-9(5-Bromo-2-methoxypyridin-4-amine)
- 1187732-68-8(5-bromo-2-ethoxypyridin-4-amine)
- 1361693-12-0(5-Bromo-2-(trifluoromethoxy)pyridin-4-amine)
- 53242-18-5(5-Amino-3-bromo-2-methoxypyridine)
- 1232433-25-8(4-Amino-3-bromo-2-ethoxypyridine)
- 1393563-12-6(3,5-dibromo-2-methoxy-pyridin-4-amine)
- 1809310-03-9(2-benzyloxy-3-bromo-pyridin-4-amine)